[(2S,3S)-3-(2-Iodophenyl)oxiran-2-yl]methanol

• IUPAC Name: [(2S,3R)-3-(2-iodophenyl)oxiran-2-yl]methanol
• InChI: InChI=1S/C9H9IO2/c10-7-4-2-1-3-6(7)9-8(5-11)12-9/h1-4,8-9,11H,5H2/t8-,9+/m0/s1
• InChI Key: NACAIYWNYMDRQT-DTWKUNHWSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2C(O2)CO)I
• Isomeric SMILES: C1=CC=C(C(=C1)[C@@H]2[C@@H](O2)CO)I
• Molecular Formula: C9H9IO2
• Molecular Weight: 276.07 g/mol
• CAS No.: 2165816-67-9

Description

This compound is an organic molecule that contains an oxirane (or epoxide) functional group, a phenyl group, and a hydroxyl group. The (2S,3S) notation indicates the stereochemistry of the molecule, meaning the spatial arrangement of the atoms. In this case, both the 2nd and 3rd carbon atoms have the S (from Latin sinister, left) configuration.

Molecular Structure Analysis

The molecule has two chiral centers, leading to potential for stereoisomerism. This means the molecule could exist in different forms that are mirror images of each other (like left and right hands), known as enantiomers.